Stearic Acid
Stearic Acid
Stearic acid is a white solid with a mild odor. Floats on water. (USCG, 1999)
Octadecanoic acid is a C18 straight-chain saturated fatty acid component of many animal and vegetable lipids. As well as in the diet, it is used in hardening soaps, softening plastics and in making cosmetics, candles and plastics. It has a role as a plant metabolite, a human metabolite, a Daphnia magna metabolite and an algal metabolite. It is a long-chain fatty acid, a straight-chain saturated fatty acid and a saturated fatty acid. It is a conjugate acid of an octadecanoate. It derives from a hydride of an octadecane.
The CIR Expert Panel concluded that the following ingredients are safe in the present practices of use andconcentration described in the safety assessment when formulated to be non-irritating and non-sensitizing, which may be basedon a QRA...Stearic Acid...
Stearic acid (IUPAC systematic name: octadecanoic acid) is one of the useful types of saturated fatty acids that comes from many animal and vegetable fats and oils. It is a waxy solid.
Stearic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Stearic Acid has been reported in Calodendrum capense, Amaranthus hybridus, and other organisms with data available.
Stearic Acid is a saturated long-chain fatty acid with an 18-carbon backbone. Stearic acid is found in various animal and plant fats, and is a major component of cocoa butter and shea butter.
Stearic acid, also called octadecanoic acid, is one of the useful types of saturated fatty acids that comes from many animal and vegetable fats and oils. It is a waxy solid, and its chemical formula is CH3(CH2)16COOH. Its name comes from the Greek word stear, which means tallow. Its IUPAC name is octadecanoic acid. -- Wikipedia.
Octadecanoic acid is a C18 straight-chain saturated fatty acid component of many animal and vegetable lipids. As well as in the diet, it is used in hardening soaps, softening plastics and in making cosmetics, candles and plastics. It has a role as a plant metabolite, a human metabolite, a Daphnia magna metabolite and an algal metabolite. It is a long-chain fatty acid, a straight-chain saturated fatty acid and a saturated fatty acid. It is a conjugate acid of an octadecanoate. It derives from a hydride of an octadecane.
The CIR Expert Panel concluded that the following ingredients are safe in the present practices of use andconcentration described in the safety assessment when formulated to be non-irritating and non-sensitizing, which may be basedon a QRA...Stearic Acid...
Stearic acid (IUPAC systematic name: octadecanoic acid) is one of the useful types of saturated fatty acids that comes from many animal and vegetable fats and oils. It is a waxy solid.
Stearic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Stearic Acid has been reported in Calodendrum capense, Amaranthus hybridus, and other organisms with data available.
Stearic Acid is a saturated long-chain fatty acid with an 18-carbon backbone. Stearic acid is found in various animal and plant fats, and is a major component of cocoa butter and shea butter.
Stearic acid, also called octadecanoic acid, is one of the useful types of saturated fatty acids that comes from many animal and vegetable fats and oils. It is a waxy solid, and its chemical formula is CH3(CH2)16COOH. Its name comes from the Greek word stear, which means tallow. Its IUPAC name is octadecanoic acid. -- Wikipedia.
Brand Name:
Vulcanchem
CAS No.:
30399-84-9
VCID:
VC20834967
InChI:
InChI=1S/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H,19,20)
SMILES:
Array
Molecular Formula:
C18H36O2
CH3(CH2)16COOH
C18H36O2
CH3(CH2)16COOH
C18H36O2
Molecular Weight:
284.5 g/mol
Stearic Acid
CAS No.: 30399-84-9
Cat. No.: VC20834967
Molecular Formula: C18H36O2
CH3(CH2)16COOH
C18H36O2
Molecular Weight: 284.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Stearic acid is a white solid with a mild odor. Floats on water. (USCG, 1999) Octadecanoic acid is a C18 straight-chain saturated fatty acid component of many animal and vegetable lipids. As well as in the diet, it is used in hardening soaps, softening plastics and in making cosmetics, candles and plastics. It has a role as a plant metabolite, a human metabolite, a Daphnia magna metabolite and an algal metabolite. It is a long-chain fatty acid, a straight-chain saturated fatty acid and a saturated fatty acid. It is a conjugate acid of an octadecanoate. It derives from a hydride of an octadecane. The CIR Expert Panel concluded that the following ingredients are safe in the present practices of use andconcentration described in the safety assessment when formulated to be non-irritating and non-sensitizing, which may be basedon a QRA...Stearic Acid... Stearic acid (IUPAC systematic name: octadecanoic acid) is one of the useful types of saturated fatty acids that comes from many animal and vegetable fats and oils. It is a waxy solid. Stearic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Stearic Acid has been reported in Calodendrum capense, Amaranthus hybridus, and other organisms with data available. Stearic Acid is a saturated long-chain fatty acid with an 18-carbon backbone. Stearic acid is found in various animal and plant fats, and is a major component of cocoa butter and shea butter. Stearic acid, also called octadecanoic acid, is one of the useful types of saturated fatty acids that comes from many animal and vegetable fats and oils. It is a waxy solid, and its chemical formula is CH3(CH2)16COOH. Its name comes from the Greek word stear, which means tallow. Its IUPAC name is octadecanoic acid. -- Wikipedia. |
|---|---|
| CAS No. | 30399-84-9 |
| Molecular Formula | C18H36O2 CH3(CH2)16COOH C18H36O2 |
| Molecular Weight | 284.5 g/mol |
| IUPAC Name | octadecanoic acid |
| Standard InChI | InChI=1S/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H,19,20) |
| Standard InChI Key | QIQXTHQIDYTFRH-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)CCCCCCCCCCCCCCC(=O)O |
| Boiling Point | 721 °F at 760 mmHg (NTP, 1992) 371 °C 721 °F |
| Colorform | Monoclinic leaflets from alcohol White or slightly yellow crystal masses, or white to slightly yellow powder Colorless, wax-like solid White amorphous solid or leaflets |
| Flash Point | 385 °F (NTP, 1992) 113 °C (235 °F) - closed cup 385 °F (196 dec C) (closed cup) 196Â °C 385 °F |
| Melting Point | 156.7 °F (NTP, 1992) 69.3 °C 68.8 °C 69-72Â °C 156.7 °F |
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